1-(2-(4-(Benzo[d]thiazol-2-ylsulfonyl)-3-oxopiperazin-1-yl)-2-oxoethyl)-5-methylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C18H17N5O6S2
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 1-[2-[4-(1,3-benzothiazol-2-ylsulfonyl)-3-oxopiperazin-1-yl]-2-oxoethyl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C18H17N5O6S2/c1-11-8-22(17(27)20-16(11)26)9-14(24)21-6-7-23(15(25)10-21)31(28,29)18-19-12-4-2-3-5-13(12)30-18/h2-5,8H,6-7,9-10H2,1H3,(H,20,26,27)
• InChI Key: VFMXJFIVVBGUTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)CC(=O)N2CCN(C(=O)C2)S(=O)(=O)C3=NC4=CC=CC=C4S3

Description

1-(2-(4-(Benzo[d]thiazol-2-ylsulfonyl)-3-oxopiperazin-1-yl)-2-oxoethyl)-5-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H17N5O6S2 and its molecular weight is 463.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the mixture of 1-(benzothiazole-2-sulfonyl)-piperazin-2-one trifluoroacetic acid salt (0.83 g, 2.5 mmol), (thymin-1-yl)-acetic acid (0.46 g, 2.5 mmol), and PyBOP (1.43 g, 2.75 mmol) in DMF (12 mL) was added diisopropylethylamine (0.61 ml, 3.75 mmol) at ambient temperature. The resulting reaction mixture was stirred for 4 h at the same temperature and the solvent was removed in vacuo. The residue was dissolved in dichloromethane (20 mL) and the solution was washed with water, saturated sodium bicarbonate solution, 1N HCl solution, and saline. The resulting solution was dried over magnesium sulfate and filtered. The filtrate was evaporated in vacuo. The resulting residue was recrystallized in dichloromethane-ethyl ether to afford the title compound. 1H NMR (500 MHz; DMSO-d6) δ 11.30 (d, 1H), 8.34 (d, 1H), 8.26 (m, 1H), 7.71 (m, 2H), 7.34 (s, 0.6H), 7.27 (s, 0.4H), 4.67 (s, 1.2H), 4.57 (s, 0.8H), 4.42 (s, 0.8H), 4.27 (s, 1.2H), 4.21 (t, 1.2H), 4.07 (t, 0.8H), 3.95 (t, 1.2H), 3.85 (t, 0.8H), 1.74 (s, 3H).